Darunavir Ethanolate

• CAS No.: 635728-49-3
• Product Name: Darunavir Ethanolate
• Molecular Formula: C29H43N3O8S
• Molecular Weight: 593.7 g/mol
• IUPAC Name: [(3aS,4R,6aR)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-4-yl] N-[(2S,3R)-4-[(4-aminophenyl)sulfonyl-(2-methylpropyl)amino]-3-hydroxy-1-phenylbutan-2-yl]carbamate;ethanol
• Standard InChI: InChI=1S/C27H37N3O7S.C2H6O/c1-18(2)15-30(38(33,34)21-10-8-20(28)9-11-21)16-24(31)23(14-19-6-4-3-5-7-19)29-27(32)37-25-17-36-26-22(25)12-13-35-26;1-2-3/h3-11,18,22-26,31H,12-17,28H2,1-2H3,(H,29,32);3H,2H2,1H3/t22-,23-,24+,25-,26+;/m0./s1
• Standard InChIKey: QWSHKNICRJHQCY-VBTXLZOXSA-N
• SMILES: CCO.CC(C)CN(CC(C(CC1=CC=CC=C1)NC(=O)OC2COC3C2CCO3)O)S(=O)(=O)C4=CC=C(C=C4)N
• Canonical SMILES: CCO.CC(C)CN(CC(C(CC1=CC=CC=C1)NC(=O)OC2COC3C2CCO3)O)S(=O)(=O)C4=CC=C(C=C4)N
• Appearance: White Solid
• Purity: > 95%
• Synonyms: N-[(1S,2R)-3-[[(4-aminophenyl)sulfonyl](2-methylpropyl)amino]-2-hydroxy-1-(phenylmethyl)propyl]carbamic Acid (3R,3aS,6aR)Hexahydrofuro[2,3-b]furan-3-yl Ester compd. with Ethanol
• PubChem Compound: 23725083
• Last Modified: Aug 15 2023